Cas no 2137566-31-3 (1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)-)
1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)-
- 2137566-31-3
- EN300-693743
- (3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine
-
- Inchi: 1S/C12H19ClN2/c1-9(2)15(3)8-11-4-10(7-14)5-12(13)6-11/h4-6,9H,7-8,14H2,1-3H3
- InChI Key: GJPHZUMFKQPHQJ-UHFFFAOYSA-N
- SMILES: ClC1C=C(CN)C=C(C=1)CN(C)C(C)C
Computed Properties
- Exact Mass: 226.1236763g/mol
- Monoisotopic Mass: 226.1236763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.3Ų
1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-693743-0.05g |
(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine |
2137566-31-3 | 0.05g |
$1091.0 | 2023-03-10 | ||
| Enamine | EN300-693743-0.1g |
(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine |
2137566-31-3 | 0.1g |
$1144.0 | 2023-03-10 | ||
| Enamine | EN300-693743-0.25g |
(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine |
2137566-31-3 | 0.25g |
$1196.0 | 2023-03-10 | ||
| Enamine | EN300-693743-0.5g |
(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine |
2137566-31-3 | 0.5g |
$1247.0 | 2023-03-10 | ||
| Enamine | EN300-693743-1.0g |
(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine |
2137566-31-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-693743-2.5g |
(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine |
2137566-31-3 | 2.5g |
$2548.0 | 2023-03-10 | ||
| Enamine | EN300-693743-5.0g |
(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine |
2137566-31-3 | 5.0g |
$3770.0 | 2023-03-10 | ||
| Enamine | EN300-693743-10.0g |
(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine |
2137566-31-3 | 10.0g |
$5590.0 | 2023-03-10 |
1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)-
Recent Advances in the Study of 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- (CAS: 2137566-31-3)
The compound 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- (CAS: 2137566-31-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of research has been the optimization of synthetic routes for 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both efficiency and purity. The researchers utilized a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly reduced the formation of by-products and enhanced the scalability of production.
Pharmacological investigations have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Furthermore, its selective binding profile minimizes off-target effects, a critical advantage in CNS drug development.
Another groundbreaking study explored the compound's anti-inflammatory properties. Researchers found that 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- effectively inhibits key inflammatory pathways, including NF-κB signaling. This finding opens new avenues for its use in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable pharmacokinetic profile, with good oral bioavailability and metabolic stability.
In addition to its therapeutic potential, recent research has investigated the safety and toxicity profile of this compound. Preclinical toxicology studies conducted in rodent models indicated a wide therapeutic window, with no significant adverse effects observed at therapeutic doses. These findings support its progression to further clinical evaluation.
Looking ahead, ongoing research aims to explore the compound's potential in combination therapies and its efficacy in more complex disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and translation into clinical applications. The unique properties of 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- make it a compelling candidate for future drug discovery initiatives.
2137566-31-3 (1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)